Cas no 87988-03-2 (Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-)
87988-03-2 structure
Product Name:Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
CAS No:87988-03-2
MF:C13H9N3O
MW:223.230062246323
CID:649542
PubChem ID:11333549
Update Time:2025-04-19
Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
- 5-phenyl-7H-pyrido[2,3-d]pyridazin-8-one
- 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one
- JZTWPAAGZLBARZ-UHFFFAOYSA-N
- DTXSID20462666
- SCHEMBL1790782
- 5-phenylpyrido[2,3-d]pyridazin-8-ol
- 87988-03-2
-
- Inchi: 1S/C13H9N3O/c17-13-12-10(7-4-8-14-12)11(15-16-13)9-5-2-1-3-6-9/h1-8H,(H,16,17)
- InChI Key: JZTWPAAGZLBARZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C=CC=N2)C(C2C=CC=CC=2)=NN1
Computed Properties
- Exact Mass: 223.074561919g/mol
- Monoisotopic Mass: 223.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.4Ų
Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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